Cas no 59-48-3 (Oxindole)

• Product Name: Oxindole
• CAS No: 59-48-3
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD00005711
• CID: 33731
• PubChem ID: 321710
• Update Time: 2025-04-18

Oxindole Chemical and Physical Properties

Names and Identifiers

• Indolin-2-one
• 2,3-dihydroindol-2-one
• Oxindole
• 2-Oxindole
• 1,3-DIHYDRO-2H-INDOL-2-ONE
• 2-Indolone
• 2-Oxoindole
• INDOLINONE, 2-(RG)
• Oxindole (2-Indolone)
• 1,3-dihydro-indol-2-one
• 2-indolinon
• 2-INDOLINONE
• 2-Oxiindole
• 2-Oxindoline
• 2-oxo-indoline
• OXINDOL
• [ "" ]
• 1,3-Dihydroindol-2-one
• 2-Oxoindoline
• Indol-2(3H)-one
• 2H-Indol-2-one, 1,3-dihydro-
• 2,3-dihydro-1H-indol-2-one
• dihydroindolone
• JYGFTBXVXVMTGB-UHFFFAOYSA-N
• 0S9338U62H
• Oxindole, 97%, pure
• Indoline-2-one
• Dihydroindolon
• 2Oxindole
• 2-Ketoindoline
• indolin 2-one
• Indolone, dihydro-
• INDOLINONE
• zlchem 289
• PubChem7177
• indolin-2(1H)-o
• FT-0631265
• 2,3-dihydroindol-2-on
• 1,3-dihydro-(2H)-indol-2-One
• Q2018788
• 2(1H,3H)-indolone
• AB00523
• BCP21784
• HMS1647D16
• CS-M2997
• 2(1H,3H)indolone
• 59-48-3
• BB 0257524
• EINECS 200-429-5
• 2-Oxindole, 97%
• STR01316
• 2-Oxindole, purum, >=97.0% (HPLC)
• J-400304
• NSC-274863
• AC-3269
• O0272
• DICLOFENAC IMPURITY E
• CHEBI:31697
• DICLOFENAC POTASSIUM IMPURITY E [EP IMPURITY]
• A24270
• indolin-2(1H)-one
• 2-Oxindole pound>>Diclofenac Impurity E
• BRN 0114692
• SCHEMBL4787148
• SY004718
• EN300-20422
• SCHEMBL19504
• SCHEMBL9305641
• F0918-7910
• STK336410
• BDBM50434120
• Diclofenac sodium Imp. E (EP): 1,3-Dihydro-2H-indol-2-one
• Z104478112
• NSC 274863
• BP-12514
• AM807053
• DICLOFENAC POTASSIUM IMPURITY I [EP IMPURITY]
• 5-21-08-00007 (Beilstein Handbook Reference)
• AKOS000119409
• MFCD00005711
• s4861
• HY-Y0061
• 1,3-Dihydro-2H-indol-2-one #
• indol-2-ol
• DICLOFENAC SODIUM IMPURITY E [EP IMPURITY]
• NSC274863
• 2,3-Dihydroindole-2-one
• CHEMBL40823
• InChI=1/C8H7NO/c10-8-5-6-3-1-2-4-7(6)9-8/h1-4H,5H2,(H,9,10
• SCHEMBL4096312
• CG-0513
• UNII-0S9338U62H
• SCHEMBL4787144
• o-(Aminophenyl)-acetic acid lactam
• AB7349
• DTXSID80870389
• CX1001
• 1,3-dihydro-2H-indol-2-on
• CCG-266121
• AH-034/32845032
• 1,3-DIHYDRO-INDOL-2-ONE-D4
• NS00014928
• Oxindole (2-Indolinone)
• Diclofenac Sodium Imp. E
• NCGC00382195-02
• DB-011627
• 2indolinone
• tetrahydroindolinone
• DICLOFENAC POTASSIUM IMPURITY E (EP IMPURITY)
• tetrahydroisoindoline-1,3-dione
• DTXCID70818114
• DICLOFENAC POTASSIUM IMPURITY I (EP IMPURITY)
• 2Oxindoline
• 2Oxoindoline
• 2H-Indol-2-one, 1,3-dihydro-(9CI)
• DICLOFENAC SODIUM IMPURITY E (EP IMPURITY)
• 1,3Dihydro2Hindol2one
• 200-429-5
• 3Z-3-((1H-pyrrol-2-yl)-methylidene)-1-(1-piperidinylmethyl)-1,3-2H-indol-2-one
• FI24580
• Indol2(3H)one
• 1,3Dihydroindol2one
• 2HIndol2one, 1,3dihydro

• MDL： MFCD00005711
• Inchi： 1S/C8H7NO/c10-8-5-6-3-1-2-4-7(6)9-8/h1-4H,5H2,(H,9,10)
• InChI Key： JYGFTBXVXVMTGB-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2N1
• BRN： 114692

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: Powder
• Density: 1.1475 (rough estimate)
• Melting Point: 125.0 to 130.0 deg-C
• Boiling Point: 227°C/23mmHg(lit.)
• Flash Point: 194-196°C/17mm
• Refractive Index: 1.5282 (estimate)
• Solubility: 9.1g/l
• Water Partition Coefficient: Insoluble
• PSA: 29.10000
• LogP: 1.31920
• Solubility: Soluble in ethanol and ether, slightly soluble in water.
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Oxindole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S24/25
• RTECS：NM2080500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines